Cas no 198486-78-1 (Dapsone Hydroxylamine Deuterated)

• Product Name: Dapsone Hydroxylamine Deuterated
• CAS No: 198486-78-1
• MF: C₁₅H₂₀O₄
• MW: 267.335390090942
• CID: 908501
• Update Time: 2023-11-19

Dapsone Hydroxylamine Deuterated Chemical and Physical Properties

Names and Identifiers

• Dapsone Hydroxylamine Deuterated
• (2Z,4E)-5-[(1S,6S)-1-hydroxy-2,6-dimethyl-4-oxo-6-(trideuteriomethyl)cyclohex-2-en-1-yl]-3-methylpenta-2,4-dienoic acid
• [1S-[1a, 1(2Z,4E),6a]]-5-[1-Hydroxy-2,6,-diimethyl)-6-(methyl-d3)-4-oxo-2-cyclohexen-1-yl]-3-methyl-2,4-pentadienoic Acid
• Dormin-d3
• rac cis-Abscisic Acid-D3
• S-ABA-d3
• AB53592
• CID 135905253
• (+)-8'-trideuteromethyl ABA

• Inchi： 1S/C15H20O4/c1-10(7-13(17)18)5-6-15(19)11(2)8-12(16)9-14(15,3)4/h5-8,19H,9H2,1-4H3,(H,17,18)/b6-5+,10-7+/t15-/m1/s1/i3D3/t14-,15-
• InChI Key： JLIDBLDQVAYHNE-NRHXIRSRSA-N
• SMILES： O[C@]1(/C=C/C(=C/C(=O)O)/C)C(C)=CC(C[C@]1(C)C([2H])([2H])[2H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 494
• Topological Polar Surface Area: 74.6

Experimental Properties

• Melting Point: 161-163C